Dansylhomoserine

• CAS RN: 111900-26-6
• Molecular Formula: C16H20N2O5S
• Molecular Weight: 352.4 g/mol
• IUPAC Name: (2S)-2-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]-4-hydroxybutanoic acid
• InChI: InChI=1S/C16H20N2O5S/c1-18(2)14-7-3-6-12-11(14)5-4-8-15(12)24(22,23)17-13(9-10-19)16(20)21/h3-8,13,17,19H,9-10H2,1-2H3,(H,20,21)/t13-/m0/s1
• InChI Key: QFJGUMIWUGKKGI-ZDUSSCGKSA-N
• Isomeric SMILES: CN(C)C1=CC=CC2=C1C=CC=C2S(=O)(=O)N[C@@H](CCO)C(=O)O
• SMILES: CN(C)C1=CC=CC2=C1C=CC=C2S(=O)(=O)NC(CCO)C(=O)O
• synonyms: dansylhomoserine

Description

Dansylhomoserine (DHS) is a fluorescent analog of N-acylhomoserine lactone (AHL), which is widely used in research on bacterial quorum sensing. DHS is a useful tool for studying the mechanisms of quorum sensing, which is a process by which bacteria communicate with each other and coordinate their behavior based on population density.

Mechanism Of Action

Dansylhomoserine works by mimicking the structure of AHL, which is a signaling molecule produced by bacteria to communicate with each other. When Dansylhomoserine is present in a bacterial population, it is detected by the bacteria's quorum sensing receptors, which triggers a signaling cascade that leads to changes in gene expression and behavior.

Biochemical And Physiological Effects

Dansylhomoserine has been shown to have a variety of biochemical and physiological effects on bacterial cells. It can alter gene expression, inhibit biofilm formation, and affect cell motility and virulence. These effects are dependent on the specific bacterial species and the concentration of Dansylhomoserine used.

Advantages And Limitations For Lab Experiments

One advantage of using Dansylhomoserine in lab experiments is that it is a relatively simple and inexpensive tool for studying bacterial quorum sensing. It can be easily synthesized and purified, and its fluorescence makes it easy to detect and quantify. However, there are also limitations to using Dansylhomoserine. Its effects on different bacterial species can vary widely, and it may not accurately reflect the natural signaling molecules produced by bacteria in their natural environments.

Future Directions

There are many future directions for research on Dansylhomoserine and bacterial quorum sensing. One area of focus is developing new tools and techniques for studying quorum sensing in vivo, which would allow researchers to better understand how bacteria communicate and coordinate their behavior in complex environments. Another area of focus is developing new compounds that can interfere with quorum sensing, which may have therapeutic applications in the treatment of bacterial infections. Overall, Dansylhomoserine is a valuable tool for studying bacterial quorum sensing, and ongoing research in this area has the potential to lead to new insights and applications in microbiology and medicine.

Synthesis Methods

Dansylhomoserine can be synthesized from homoserine lactone and dansyl chloride in the presence of a base such as sodium hydroxide. The reaction produces a yellow-orange solid, which can be purified by column chromatography.

Scientific Research Applications

Dansylhomoserine is used in a variety of research applications related to bacterial quorum sensing. It is often used as a probe to study the mechanisms of quorum sensing in different bacterial species. Dansylhomoserine can also be used to screen for compounds that interfere with quorum sensing, which may have therapeutic applications in the treatment of bacterial infections.